3-(3-chloro-4-fluorophenyl)-N-((5-cyclopropylpyridin-3-yl)methyl)propanamide
Description
3-(3-chloro-4-fluorophenyl)-N-((5-cyclopropylpyridin-3-yl)methyl)propanamide, also known as CFM-2, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.
Scientific Research Applications
Neurokinin-1 Receptor Antagonists
Research on compounds with a similar structure has been directed towards the development of neurokinin-1 (NK1) receptor antagonists. These compounds are explored for their potential in treating conditions like emesis (vomiting) and depression. An example includes a water-soluble neurokinin-1 receptor antagonist suitable for both intravenous and oral administration, indicating the therapeutic potential of such compounds in clinical settings (Harrison et al., 2001).
Selective Androgen Receptor Modulators
Another field of interest is the development of selective androgen receptor modulators (SARMs), which have applications in treating androgen-dependent diseases. These compounds are being investigated for their pharmacokinetics, metabolism, and therapeutic potential, such as in benign hyperplasia treatments (Wu et al., 2006).
Synthesis and Characterization
There is ongoing research in the synthesis and characterization of compounds with structural similarities, focusing on their potential applications in medicinal chemistry. For instance, studies include the synthesis of specific propanamides and their analysis via techniques such as X-ray crystallography, highlighting the importance of understanding these compounds' structures for further application development (Ming-zhi et al., 2005).
Analgesic Modulators
Research into novel benzodiazepines derivatives as analgesic modulators for the Transient Receptor Potential Vanilloid 1 (TRPV1) indicates the exploration of these compounds for pain management. This showcases the potential of structurally related compounds in developing new pain management therapies (Liu et al., 2018).
Metabolism Studies
Studies on the metabolism of related compounds, such as the detection of metabolites in human liver microsomes and urine, provide essential insights into how these compounds are processed in the body. This information is crucial for developing compounds with favorable pharmacokinetic profiles (Goda et al., 2006).
properties
IUPAC Name |
3-(3-chloro-4-fluorophenyl)-N-[(5-cyclopropylpyridin-3-yl)methyl]propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClFN2O/c19-16-8-12(1-5-17(16)20)2-6-18(23)22-10-13-7-15(11-21-9-13)14-3-4-14/h1,5,7-9,11,14H,2-4,6,10H2,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIWRVZPESPLNLC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CN=CC(=C2)CNC(=O)CCC3=CC(=C(C=C3)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClFN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-chloro-4-fluorophenyl)-N-[(5-cyclopropylpyridin-3-yl)methyl]propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-methyl 2-(2-((4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B2920279.png)
![2-[(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-(naphthalen-1-yl)acetamide](/img/structure/B2920286.png)
![(E)-N-Butyl-2-cyano-3-[1-(difluoromethyl)pyrrol-2-yl]prop-2-enamide](/img/structure/B2920294.png)
![4-(1-benzofuran-2-ylcarbonyl)-1-[2-(diethylamino)ethyl]-3-hydroxy-5-(5-methyl-2-furyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B2920295.png)
![7-(2-methoxyethyl)-N-(3-methoxypropyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide](/img/structure/B2920298.png)
![N-(4-acetylphenyl)-2-{[11-(4-methylphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide](/img/structure/B2920300.png)
